Cas no 7067-37-0 (4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[4-(pentyloxy)phenyl]pyrrolidine-2,3-dione)

• Product name: 4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[4-(pentyloxy)phenyl]pyrrolidine-2,3-dione
• CAS No: 7067-37-0
• MF: C₃₄H₃₃N₅O₄S₂
• MW: 639.786925077438
• CID: 1746046
• PubChem ID: 5261214

4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[4-(pentyloxy)phenyl]pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-{5-[(4-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-5-[4-(pentyloxy)phenyl]pyrrolidine-2,3-dione
• 4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-[5-[(4-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-5-(4-pentoxyphenyl)pyrrolidine-2,3-dione
• 7067-37-0
• DTXSID70414039
• 4-[Hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-5-[4-(pentyloxy)phenyl]pyrrolidine-2,3-dione

• Inchi： InChI=1S/C34H33N5O4S2/c1-4-5-8-19-43-25-16-14-24(15-17-25)29-27(30(40)28-22(3)35-26-9-6-7-18-38(26)28)31(41)32(42)39(29)33-36-37-34(45-33)44-20-23-12-10-21(2)11-13-23/h6-7,9-18,29,40H,4-5,8,19-20H2,1-3H3
• InChI Key： WJXAWCNIYCKIEI-UHFFFAOYSA-N
• SMILES： CCCCCOC1=CC=C(C=C1)C2C(=C(C3=C(N=C4N3C=CC=C4)C)O)C(=O)C(=O)N2C5=NN=C(S5)SCC6=CC=C(C=C6)C

Computed Properties

• Exact Mass: 639.19769
• Monoisotopic Mass: 639.197396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 164
• XLogP3: 8

Experimental Properties

• Density: 1.36
• Refractive Index: 1.695
• PSA: 109.92